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Compound of Interest

Compound Name: Magnesium acetate

Cat. No.: B085918

An In-depth Technical Guide to the Properties of Magnesium Acetate: Anhydrous vs.
Tetrahydrate

For researchers, scientists, and drug development professionals, selecting the appropriate salt
form of a compound is a critical decision that can impact stability, solubility, and bioavailability.
Magnesium acetate, a key source of magnesium ions, is commonly available in two forms:
anhydrous (Mg(Cz2H3032)2) and tetrahydrate (Mg(CHsCOO):z - 4H20). Understanding the distinct
physical and chemical properties of each is essential for successful formulation and
application. This guide provides a detailed comparison of these two forms, including their
physicochemical properties, methods of characterization, and applications in research and
pharmaceutical development.

Core Physicochemical Properties: A Comparative
Analysis

The primary distinction between the two forms is the presence of four molecules of water of
crystallization in the tetrahydrate form.[1] This hydration significantly influences the compound's
molecular weight, thermal stability, and crystal structure. Both forms present as white,
hygroscopic crystals with a faint odor of acetic acid and are readily soluble in water.[1][2] The
anhydrous form, being deliquescent, has a strong affinity for moisture and must be stored
accordingly to prevent hydration.[1][3]

Quantitative Data Summary
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The following tables summarize the key quantitative properties of magnesium acetate

anhydrous and tetrahydrate, compiled from various sources.

Table 1: General and Physical Properties

Magnesium Acetate

Magnesium Acetate

Property
Anhydrous Tetrahydrate
CAS Number 142-72-3[1] 16674-78-5[1]
Chemical Formula Mg(C2H302)2[1] Mg(CHsCOO):z - 4H20[1]
Molecular Weight 142.39 g/mol [2][4] 214.45 g/mol [5]
] ] ] Colorless monoclinic crystals
White, crystalline, deliquescent ) )
Appearance ] or white crystalline powder[7]
solid[3][6]
[81[°]
) 1.507 g/cm3 (alpha-form),
Density 1.454 g/cm3[5][8][9]

1.502 g/cm3 (beta-form)[8]

Crystal Structure

Orthorhombic (alpha-form),

Triclinic (beta-form)[8]

Monoclinic[9][10]

Table 2: Thermal and Solubility Properties
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Property

Magnesium Acetate

Magnesium Acetate

Anhydrous Tetrahydrate
Melting Point 323 °C (Decomposes)[4][8] 80 °C[1][8][o1[11]
Dehydrates to anhydrous salt
- Decomposes to magnesium at 134 °C; further heating
Decomposition

oxide (MgO) upon heating[1][3]

leads to decomposition into
MgOI[8][9][12]

Water Solubility

Freely soluble[4][6]

Highly soluble (120 g/100 mL
at 15 °C)[8][9]

Other Solubilities

Freely soluble in alcohol[4]

Very soluble in methanol and
ethanol[8][9]

pH of Solution

~8 - 10 (1% solution)[6]

7.5 - 8.5 (5% solution)[7]

Relationship Between Anhydrous and Tetrahydrate

Forms

The two forms are interconvertible through hydration and dehydration processes. The
tetrahydrate, when heated, loses its water molecules to form the anhydrous salt before

eventual decomposition. Conversely, the anhydrous form readily absorbs atmospheric moisture

to become hydrated.
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Magnesium Acetate Anhydrous

Mg(C2H302)2

Hydration
Exposure to Moisture)

Dehydration
(Heat, ~134°C)

Magnesium Acetate Tetrahydrate
Mg(CHsCOO):z - 4H20
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Magnesium Acetate
Tetrahydrate Sample

Heat in TGA/DSC Instrument
(Nitrogen Atmosphere)

Mass Loss 1:
Dehydration (Loses 4 H20)
~80-134°C

Formation of Anhydrous
Magnesium Acetate

Mass Loss 2:
Decomposition
~323°C

Final Residue:
Magnesium Oxide (MgO)
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Raw Material Sourcing & QC

Other Excipients Magnesium Acetate Tetrahydrate

AP (Dextrose, Amino Acids, etc.) (Low Endotoxin Grade)

Sterile Compounding
of Parenteral Solution

Sterile Filtration

Final Rroduct

Intravenous Infusion Bag

Patient Administration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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